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Compound of Interest

Compound Name: Dota-peg5-C6-dbco

Cat. No.: B1192566 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling procedures for

Dota-peg5-C6-dbco, a bifunctional linker commonly utilized in the development of targeted

therapeutics and imaging agents. The information herein is compiled from publicly available

data sheets and safety information for its constituent components.

Chemical and Physical Properties
Dota-peg5-C6-dbco is a complex molecule incorporating a DOTA chelator, a polyethylene

glycol (PEG) spacer, a hexane (C6) linker, and a dibenzocyclooctyne (DBCO) group for copper-

free click chemistry.
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Property Value Citation

Molecular Formula C49H71N7O14 [1][2][3][4]

Molecular Weight ~982.13 g/mol [3][5]

Appearance White to off-white solid [4][5]

Purity Typically ≥95% [1][2][3]

Solubility

Soluble in DMSO, DMF, and

acetonitrile. Soluble in water

with warming.

[1][5]

Functional Groups
DOTA (chelating agent), DBCO

(for click chemistry)
[1][2][3][6]

Hazard Identification and Safety Precautions
A specific Safety Data Sheet (SDS) for Dota-peg5-C6-dbco is not readily available. The

following hazard identification is based on the known properties of its primary components:

DOTA and DBCO.

DOTA Component: The DOTA macrocycle is a known skin and eye irritant and may cause

respiratory irritation.[7]

DBCO Component: DBCO and its derivatives are generally stable but can be moisture-

sensitive.[8] While not classified as hazardous under normal conditions, standard laboratory

precautions should be observed.[9]

Composite Hazard Profile: Based on its components, Dota-peg5-C6-dbco should be handled

as a potential skin, eye, and respiratory irritant. The toxicological properties of the complete

molecule have not been thoroughly investigated.[9]

Recommended Precautionary Measures:
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Precautionary Statement Description Citation

P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.

P264
Wash hands thoroughly after

handling.

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.

[10]

P302+P352
IF ON SKIN: Wash with plenty

of soap and water.
[9]

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[9]

Handling and Storage
Proper handling and storage are crucial to maintain the integrity of the compound and ensure

laboratory safety.
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Condition Recommendation Citation

Storage (Solid)
Store at -20°C for long-term

stability (up to 3 years).
[1][2][3][5][6]

Storage (In Solution)

Store stock solutions at -80°C

for up to 6 months or at -20°C

for up to 1 month. Avoid

repeated freeze-thaw cycles.

[5][11]

Handling

Handle in a well-ventilated

area, preferably in a chemical

fume hood.[10] Avoid formation

of dust and aerosols.[10] Keep

away from moisture and

sources of ignition.[8][10] Do

not use with buffers containing

azides.[8]

Personal Protective Equipment (PPE)
The following personal protective equipment should be worn when handling Dota-peg5-C6-
dbco:
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PPE Specification Citation

Eye Protection
Chemical safety goggles or

glasses with side shields.
[10]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile). Inspect gloves for

integrity before use.

[10]

Body Protection Laboratory coat. [10]

Respiratory

If engineering controls are

insufficient, use a NIOSH-

approved respirator

appropriate for the exposure

level.[10]

Experimental Protocols
The following is a generalized protocol for a typical bioconjugation reaction using Dota-peg5-
C6-dbco. Researchers should optimize the protocol for their specific application.

Materials:

Dota-peg5-C6-dbco

Azide-modified biomolecule

Anhydrous, amine-free solvent (e.g., DMSO, DMF)

Reaction buffer (e.g., PBS, pH 7.4)

Desalting column

Procedure:

Preparation of Dota-peg5-C6-dbco Stock Solution:
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Allow the vial of solid Dota-peg5-C6-dbco to equilibrate to room temperature before

opening to prevent moisture condensation.[8]

Dissolve the desired amount of Dota-peg5-C6-dbco in anhydrous DMSO or DMF to

create a stock solution (e.g., 10 mM).

Bioconjugation Reaction (SPAAC):

Dissolve the azide-modified biomolecule in the reaction buffer.

Add the Dota-peg5-C6-dbco stock solution to the biomolecule solution. A molar excess of

the linker (typically 5-20 fold) is recommended. The final concentration of the organic

solvent should be kept low (e.g., <10%) to maintain protein stability.

Incubate the reaction mixture at room temperature for 2-4 hours or at 4°C overnight.[12]

[13] Reaction times may vary depending on the reactants and their concentrations.

Purification:

Remove excess, unreacted Dota-peg5-C6-dbco using a desalting column or other

appropriate purification method (e.g., dialysis, HPLC).

Visualized Workflows
Safe Handling Workflow for Dota-peg5-C6-dbco
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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